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Compound of Interest

Compound Name: 7-bromo-2H-chromene

Cat. No.: B11891750

An In-depth Technical Guide to 7-bromo-2H-chromene

This technical guide provides a comprehensive overview of 7-bromo-2H-chromene, including
its chemical identity, physicochemical properties, synthesis, and potential applications for
researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

7-bromo-2H-chromene is a heterocyclic organic compound featuring a benzene ring fused to
a pyran ring, with a bromine substituent on the benzene ring.

Table 1: Physicochemical Properties of 7-bromo-2H-chromene
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Property Value Source
CAS Number 261679-35-6 PubChem
Molecular Formula CoH7Bro PubChem[1]
Molecular Weight 211.05 g/mol PubChem
Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

Note: Experimental physical properties for 7-bromo-2H-chromene are not readily available in
the public domain. The data presented is based on its chemical structure and information from
chemical databases.

Synthesis of 7-bromo-2H-chromene

The synthesis of 2H-chromenes can be achieved through various catalytic methodologies.[2] A
common approach involves the cyclization of appropriately substituted phenols. For 7-bromo-
2H-chromene, a plausible synthetic route would start from a brominated phenol derivative.

Representative Experimental Protocol: Synthesis of a
2H-Chromene Derivative

While a specific protocol for 7-bromo-2H-chromene is not detailed in the provided search
results, a general method for synthesizing 2H-chromenes involves the reaction of a
salicylaldehyde with an alkenyl boronic acid in the presence of an amine, followed by heating to
induce cyclization.[3]

Step 1: Formation of Aminophenol Intermediate A mixture of the salicylaldehyde derivative (1
equivalent), an appropriate alkenyl boronic acid (1.2 equivalents), and an amine (1.2
equivalents) in a suitable solvent (e.g., ethanol) is stirred at room temperature.
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Step 2: Cyclization to 2H-Chromene The reaction mixture is then heated to reflux to promote
the cyclization of the aminophenol intermediate to the corresponding 2H-chromene.

Step 3: Purification The crude product is purified using standard techniques such as column
chromatography to yield the pure 2H-chromene.

Synthesis Workflow Diagram

Caption: A generalized workflow for the synthesis of 2H-chromenes.

Chemical Reactivity and Potential Transformations

The structure of 7-bromo-2H-chromene offers several sites for chemical modification, making
it a versatile scaffold for the synthesis of more complex molecules. The bromine atom on the
aromatic ring is a key functional group that can participate in various cross-coupling reactions.

Potential Reactions of 7-bromo-2H-chromene

e Suzuki Coupling: Reaction with boronic acids in the presence of a palladium catalyst to form
a new carbon-carbon bond at the 7-position.

o Heck Coupling: Reaction with alkenes using a palladium catalyst to introduce an alkenyl
substituent.

e Buchwald-Hartwig Amination: Palladium-catalyzed coupling with amines to introduce
nitrogen-containing functional groups.

e Reactions of the Pyran Ring: The double bond in the pyran ring can undergo reactions such
as hydrogenation or epoxidation.

Reactivity Diagram

Caption: Potential chemical transformations of 7-bromo-2H-chromene.

Biological Activity and Applications

The 2H-chromene scaffold is a prominent structural motif in a wide array of biologically active
molecules, including natural products and synthetic compounds.[2][4] Derivatives of 2H-
chromene have demonstrated a broad spectrum of pharmacological activities.
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Table 2: Reported Biological Activities of Chromene Derivatives

Activity Description

Certain 2H- and 4H-chromene derivatives have
shown significant cytotoxic activity against
] various human cancer cell lines.[5][6] Some
Anticancer S
compounds have exhibited inhibitory effects on
enzymes like aromatase, which is a target in

breast cancer therapy.[6]

Derivatives of 6-bromo-2H-chromen-2-one have

been synthesized and evaluated for their
Antibacterial antibacterial properties, with some showing

strong inhibition against both Gram-positive and

Gram-negative bacteria.[7]

The coumarin scaffold, a close relative of the
Anticoagulant chromene core, is well-known for its

anticoagulant properties.[8]

Anticinfi ‘ Chromene derivatives have been investigated
nti-inflammatory _ - _
for their anti-inflammatory potential.[8]

o Some chromene-containing compounds have
Antiviral o o
been reported to possess antiviral activity.[8]

The presence of a bromine atom in 7-bromo-2H-chromene provides a handle for further
chemical modifications, making it a valuable building block for the synthesis of novel
compounds with potential therapeutic applications. The diverse biological activities associated
with the chromene core suggest that derivatives of 7-bromo-2H-chromene could be explored
for the development of new drugs in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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